Cas no 477499-53-9 (ethyl 3-(4-methoxybenzamido)-1-benzofuran-2-carboxylate)

• Product Name: ethyl 3-(4-methoxybenzamido)-1-benzofuran-2-carboxylate
• CAS No: 477499-53-9
• MF: C₁₉H₁₇NO₅
• MW: 339.341985464096
• CID: 5949563
• PubChem ID: 4569685
• Update Time: 2025-06-08

ethyl 3-(4-methoxybenzamido)-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-methoxybenzamido)-1-benzofuran-2-carboxylate
• ethyl 3-(4-methoxybenzamido)benzofuran-2-carboxylate
• 2-Benzofurancarboxylic acid, 3-[(4-methoxybenzoyl)amino]-, ethyl ester
• F0666-1532
• AKOS024594534
• ethyl 3-[(4-methoxybenzoyl)amino]-1-benzofuran-2-carboxylate
• Oprea1_545008
• SR-01000133554
• AB00671711-01
• SR-01000133554-1
• 477499-53-9

• Inchi： 1S/C19H17NO5/c1-3-24-19(22)17-16(14-6-4-5-7-15(14)25-17)20-18(21)12-8-10-13(23-2)11-9-12/h4-11H,3H2,1-2H3,(H,20,21)
• InChI Key： YZZRMLNOOJLDPL-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=C(OC)C=C2)=C1C(OCC)=O

Computed Properties

• Exact Mass: 339.11067264g/mol
• Monoisotopic Mass: 339.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on ethyl 3-(4-methoxybenzamido)-1-benzofuran-2-carboxylate

Introduction to Ethyl 3-(4-methoxybenzamido)-1-benzofuran-2-carboxylate (CAS No. 477499-53-9)

Ethyl 3-(4-methoxybenzamido)-1-benzofuran-2-carboxylate (CAS No. 477499-53-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. The molecule consists of a benzofuran core linked to a substituted benzamide moiety, which imparts specific pharmacological properties.

The chemical structure of ethyl 3-(4-methoxybenzamido)-1-benzofuran-2-carboxylate is defined by its IUPAC name, which accurately describes the arrangement of functional groups and substituents. The presence of the methoxy group on the benzamide ring and the ethyl ester on the carboxylate group are key features that influence its reactivity and biological activity. These structural elements contribute to the compound's ability to interact with specific biological targets, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of ethyl 3-(4-methoxybenzamido)-1-benzofuran-2-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The benzofuran scaffold is known for its ability to modulate inflammatory pathways, and the addition of the methoxybenzamide moiety enhances this activity. This makes ethyl 3-(4-methoxybenzamido)-1-benzofuran-2-carboxylate a promising lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory effects, ethyl 3-(4-methoxybenzamido)-1-benzofuran-2-carboxylate has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The unique combination of the benzofuran and benzamide moieties appears to play a crucial role in this mechanism, suggesting that further optimization could yield more potent derivatives with improved therapeutic profiles.

The synthesis of ethyl 3-(4-methoxybenzamido)-1-benzofuran-2-carboxylate involves several well-established chemical reactions, including coupling reactions and esterification steps. The synthetic route typically begins with the preparation of the benzofuran core, followed by functionalization with the methoxybenzamide moiety and final esterification to form the ethyl ester. This multi-step process allows for precise control over the structure and purity of the final product, ensuring its suitability for pharmaceutical applications.

The physicochemical properties of ethyl 3-(4-methoxybenzamido)-1-benzofuran-2-carboxylate, such as solubility, stability, and bioavailability, are critical factors that influence its potential as a drug candidate. Research has shown that this compound exhibits good solubility in organic solvents and moderate stability under physiological conditions. However, further optimization may be necessary to enhance its bioavailability and reduce potential side effects.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates like ethyl 3-(4-methoxybenzamido)-1-benzofuran-2-carboxylate. Preclinical studies have provided promising results, but more extensive human trials are needed to fully assess its therapeutic potential. These trials will focus on determining optimal dosing regimens, evaluating pharmacokinetic parameters, and monitoring adverse effects.

In conclusion, ethyl 3-(4-methoxybenzamido)-1-benzofuran-2-carboxylate (CAS No. 477499-53-9) is a promising compound with diverse biological activities that make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Its unique structural features and potential therapeutic applications warrant continued investigation to unlock its full potential as a novel therapeutic agent.